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Compound of Interest

Compound Name: 3-Chloropropanal

Cat. No.: B096773 Get Quote

Disclaimer: Specific toxicological and safety data for 3-Chloropropanal (CAS No. 19434-65-2)

is limited in publicly available literature. This guide is compiled based on its known chemical

structure, data from structurally analogous compounds, and the general hazards associated

with its functional groups (aliphatic aldehyde and chlorinated hydrocarbon). All procedures

should be conducted by trained personnel in a controlled laboratory setting following a

thorough, site-specific risk assessment.

Chemical and Physical Properties
3-Chloropropanal is a reactive organic compound combining the functional characteristics of

an aldehyde and a halogenated alkane. These features suggest a high potential for both

chemical reactivity and biological toxicity.
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Property Value Source(s)

CAS Number 19434-65-2 [1][2]

Molecular Formula C₃H₅ClO [1][2]

Molecular Weight 92.52 g/mol [1][2]

Synonyms
3-Chloropropionaldehyde, β-

Chloropropionaldehyde
[1][2]

Physical State Liquid (Assumed) [3]

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C
[3]

Hazard Identification and Classification
While comprehensive experimental data is not available, a hazard profile can be inferred from

available safety data sheets and the known risks of related chemical classes.[1] The compound

is classified as a flammable liquid that causes skin and eye irritation.[3]
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Hazard Class
GHS Classification
(Inferred/Reported)

Notes

Flammability
Flammable Liquid (Category

2/3)

Based on data for related

short-chain aldehydes and

acetals.[4][5] Vapors may form

explosive mixtures with air.[5]

Acute Toxicity (Oral, Dermal,

Inhalation)

Category 2/3 (Assumed High

Toxicity)

Chlorinated hydrocarbons and

reactive aldehydes can be

highly toxic.[6][7][8] Inhalation

of aldehydes can cause

respiratory tract irritation and

may lead to pulmonary edema.

[5][9] Chlorinated

hydrocarbons are well-

absorbed through the skin.[10]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation

Reported classification.[3]

Aldehydes and chlorinated

compounds are known skin

irritants.[7][11]

Serious Eye Damage/Irritation
Category 2: Causes serious

eye irritation

Reported classification.[3]

Aldehydes are potent eye

irritants.[7] The related

compound, 3-

chloropropionaldehyde diethyl

acetal, is a strong eye irritant.

[11]

Respiratory Sensitization Potential Sensitizer
Aldehydes are known to cause

sensitization.[7]

Germ Cell Mutagenicity Suspected Mutagen

Aldehydes are reactive

electrophiles that can form

adducts with DNA.[7][12]

Carcinogenicity Suspected Carcinogen Formaldehyde and

acetaldehyde are classified as

human carcinogens.[12] Some
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chlorinated hydrocarbons are

also carcinogenic.[13][14] The

related compound 3-chloro-

1,2-propanediol is a known

carcinogen in California.[15]

Specific Target Organ Toxicity

(STOT)

Potential for Target Organ

Damage

Single Exposure: May cause

respiratory irritation.[4][9]

Repeated Exposure:

Chlorinated hydrocarbons can

cause damage to the liver,

kidneys, and central nervous

system.[6][13][14]

Potential Health Effects and Toxicology
The toxicity of 3-Chloropropanal is attributed to its two functional groups:

Aldehyde Group: Aldehydes are highly reactive and can readily interact with biological

macromolecules. They are known irritants of the skin, eyes, and respiratory tract.[7][9]

Inhalation can cause airway constriction and breathing difficulties.[7] Chronic exposure to

certain aldehydes is linked to cancer.[12][16]

Chlorinated Hydrocarbon Moiety: These compounds are generally neurotoxic, interfering with

nerve impulse transmission.[6][10] They are typically well-absorbed through the skin and

gastrointestinal tract and tend to accumulate in fatty tissues.[10] Chronic exposure can lead

to significant liver and kidney damage.[13][14]

Acute Exposure Symptoms:

Inhalation: Severe irritation of the nose, throat, and lungs, potentially causing coughing,

shortness of breath, and delayed pulmonary edema.[5]

Skin Contact: Irritation, redness, and pain.[4] Prolonged contact may lead to chemical burns.

Eye Contact: Severe irritation, pain, and potential for serious eye damage.[5]
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Ingestion: Nausea, vomiting, and gastrointestinal irritation.[5] May cause systemic effects

including confusion, tremors, and respiratory depression.[6]

Chronic Exposure Risks:

Prolonged or repeated exposure may lead to dermatitis, respiratory sensitization, and

potential damage to the liver, kidneys, and central nervous system.[6][7][14]

Based on data from analogous compounds, 3-Chloropropanal should be handled as a

suspected carcinogen and mutagen.[17][18]

Experimental Protocols: Safe Handling and Storage
Engineering Controls

Chemical Fume Hood: All manipulations of 3-Chloropropanal, including weighing,

transferring, and use in reactions, must be performed in a certified chemical fume hood with

a face velocity of at least 100 feet per minute (0.5 m/s).[19][20]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[21]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory for handling this compound.
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PPE Category Specification

Eye and Face Protection
Chemical splash goggles and a full-face shield

are mandatory.[7]

Hand Protection

Wear chemically resistant gloves. Butyl rubber

or nitrile are recommended for aldehydes.[7]

Double-gloving is advised for neat transfers.

Check glove manufacturer's compatibility data.

Body Protection

A flame-retardant lab coat must be worn and

fully fastened. A chemical-resistant apron should

be worn over the lab coat for transfers of

significant quantities.

Respiratory Protection

Not typically required if all work is conducted

within a certified fume hood. For emergencies or

situations with potential for exposure outside a

fume hood, a NIOSH-approved respirator with

organic vapor cartridges is necessary.[7]

Handling Protocol
Preparation: Designate a specific area within the fume hood for the procedure. Cover the

work surface with disposable absorbent bench paper.

Pre-Transfer: Assemble all necessary equipment (glassware, syringes, spatulas, waste

containers) inside the fume hood before retrieving the chemical.

Transfer: Use spark-proof tools and ground/bond containers during transfer to prevent static

discharge.[5] Transfer the liquid using a calibrated pipette or syringe. All transfers should be

performed over a secondary containment tray.

Post-Handling: Decontaminate all surfaces and equipment with an appropriate solvent (e.g.,

ethanol), followed by soap and water. Wipe down the exterior of the primary container before

returning it to storage.
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Waste Disposal: Dispose of all contaminated disposables (gloves, bench paper, pipette tips)

in a dedicated, sealed, and clearly labeled hazardous waste container.

Storage Protocol
Conditions: Store in a cool, dry, well-ventilated, and locked area away from heat, sparks, and

open flames.[21][22] The container should be kept tightly closed.[22] Storing under an inert

atmosphere (e.g., nitrogen or argon) in a freezer at or below -20°C is recommended to

maintain purity and prevent degradation or polymerization.[3][23]

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, strong bases,

and reactive metals.[21] Aldehydes can undergo violent polymerization with strong acids or

trace metals.[23]

Container: Use the original supplier container whenever possible. If transferring to a new

container, ensure it is properly labeled with the full chemical name and all relevant hazard

warnings.

Emergency Procedures
Spill Response

Minor Spill (inside fume hood):

Alert personnel in the immediate area.

Absorb the spill with a chemical absorbent pad or inert material (e.g., vermiculite, sand).

Do not use combustible materials like paper towels as the primary absorbent.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

hazardous waste container.

Decontaminate the area with an appropriate solvent, followed by soap and water.

Major Spill or Spill Outside Fume Hood:

Evacuate the immediate area and alert others. Restrict access.

If the substance is flammable, turn off all ignition sources.[24]
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Contact the institution's Environmental Health & Safety (EHS) department immediately.

Do not attempt to clean up the spill without appropriate respiratory protection and training.

[24]

Fire Response
Extinguishing Media: Use dry chemical, CO₂, alcohol-resistant foam, or water spray.[25]

Firefighting Procedures:

Fight the fire from a position where you have a clear escape route.

Wear full protective clothing and a self-contained breathing apparatus (SCBA).[21]

Use water spray to cool fire-exposed containers to prevent them from rupturing.[21]

Be aware that combustion may produce toxic and corrosive gases, including hydrogen

chloride and carbon monoxide.[21][26]

First Aid Measures
Immediate medical attention is required for all exposures.
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek

immediate medical attention.[25][27]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and shoes.

[28] Seek immediate medical attention.[29]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes at an eyewash station,

holding eyelids open.[7][22] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[22]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[23]

Visualized Workflows
Safe Handling Workflow
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Caption: Workflow for the safe handling of 3-Chloropropanal.
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Emergency Response Logic
Caption: Decision-making workflow for emergencies involving 3-Chloropropanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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